Cas no 78636-32-5 (benzo[pqr]tetraphen-7-ylmethanol)

• Product Name: benzo[pqr]tetraphen-7-ylmethanol
• CAS No: 78636-32-5
• MF: C₂₁H₁₄O
• MW: 282.335265636444
• CID: 1796220
• PubChem ID: 186985
• Update Time: 2025-04-21

benzo[pqr]tetraphen-7-ylmethanol Chemical and Physical Properties

Names and Identifiers

• benzo[pqr]tetraphen-7-ylmethanol
• DTXSID30999933
• Benzo(a)pyren-7-ylmethanol
• (Benzo[pqr]tetraphen-7-yl)methanol
• 78636-32-5

• Inchi： 1S/C21H14O/c22-12-16-5-2-6-17-18-10-9-14-4-1-3-13-7-8-15(11-19(16)17)21(18)20(13)14/h1-11,22H,12H2
• InChI Key： AZFVSUVVTFUOGI-UHFFFAOYSA-N
• SMILES： OCC1=CC=CC2=C1C=C1C=CC3=CC=CC4C=CC2=C1C=43

Computed Properties

• Exact Mass: 282.104465066g/mol
• Monoisotopic Mass: 282.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 20.2Ų